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Compound of Interest

Compound Name: N-Acetyltyrosine

Cat. No.: B3028722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Acetyl-L-tyrosine (NALT), identified by the CAS number 537-55-3, is a synthetically modified

form of the non-essential amino acid L-tyrosine.[1][2] This N-acetylated derivative exhibits

increased water solubility and stability compared to its parent compound, making it a subject of

significant interest in pharmaceutical and nutraceutical applications.[1][2][3] This guide provides

an in-depth overview of NALT, encompassing its chemical identity, physical and chemical

properties, synthesis, analytical methods, and its multifaceted biological roles, with a focus on

its implications for drug development and research.

Chemical Identification and Properties
N-Acetyl-L-tyrosine is systematically named (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoic

acid.[4] Its structure consists of an L-tyrosine core with an acetyl group attached to the alpha-

amino group. This modification enhances its polarity and, consequently, its solubility in aqueous

solutions.[1][5]
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Property Value Reference

CAS Number 537-55-3 [6][7][8]

Molecular Formula C₁₁H₁₃NO₄ [4][6][7]

Molecular Weight 223.23 g/mol [7][8][9]

IUPAC Name
(2S)-2-acetamido-3-(4-

hydroxyphenyl)propanoic acid
[4]

Synonyms
Ac-Tyr-OH, N-Acetyltyrosine,

NAT
[6][8][10]

Appearance
White crystals or crystalline

powder
[11]

Melting Point 149-152 °C [9]

Solubility

Freely soluble in water.

Soluble in DMF (25 mg/ml),

DMSO (25 mg/ml), and

Ethanol (25 mg/ml).

[6][11]

Synthesis and Manufacturing
The synthesis of N-acetyl-L-tyrosine typically involves the acetylation of L-tyrosine. Several

methods have been described, with a common approach utilizing acetic anhydride as the

acetylating agent in an aqueous medium.[12][13] The process generally involves the following

key steps:

Dissolution of L-tyrosine: L-tyrosine is dissolved in an aqueous medium, which can be water

or a dilute alkaline solution.[12][14]

Acetylation: Acetic anhydride is added to the L-tyrosine solution under controlled

temperature and pH conditions to facilitate the acetylation reaction.[12][14]

Purification: The crude N-acetyl-L-tyrosine is then purified through a series of steps that may

include concentration, crystallization, decolorization, and filtration to yield a high-purity final

product.[12][13]
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A generalized workflow for the synthesis of N-acetyl-L-tyrosine is depicted below.

General Synthesis Workflow for N-Acetyl-L-tyrosine
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General Synthesis Workflow

Analytical Methods for Identification and Quality
Control
The identification and quality control of N-acetyl-L-tyrosine are crucial for its application in

research and pharmaceutical development. Several analytical techniques are employed to

ensure its purity and identity.
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Analytical Method Purpose Key Parameters Reference

Infrared (IR)

Spectroscopy
Identification

Comparison of the

sample's IR spectrum

with that of a

reference standard.

[11]

High-Performance

Liquid

Chromatography

(HPLC)

Purity assessment

and quantification

Determination of the

analyte in bulk drug

and pharmaceutical

formulations.

[15][16]

Titrimetry Quantification

Determination of the

analyte in bulk drug

and pharmaceutical

formulations.

[15]

Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Structural confirmation

Confirms the chemical

structure of the

molecule.

[17]

These methods are essential for verifying that the substance conforms to the required

specifications, such as those outlined by the United States Pharmacopeia (USP), for which N-

acetyl-L-tyrosine is available as a reference standard.[9][18]

Biological Role and Mechanism of Action
N-acetyl-L-tyrosine serves as a precursor to L-tyrosine in the body.[19][20] Upon

administration, it is metabolized to L-tyrosine, which is a critical building block for the synthesis

of several key neurotransmitters and hormones.[1][21]

Catecholamine Synthesis Pathway
L-tyrosine is the rate-limiting precursor for the synthesis of catecholamines, including

dopamine, norepinephrine, and epinephrine.[5][19] This pathway is fundamental for various

physiological and cognitive functions.
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Catecholamine Synthesis Pathway
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Catecholamine Synthesis Pathway

The enhanced bioavailability of NALT over L-tyrosine is believed to lead to a more efficient

increase in brain tyrosine levels, thereby supporting catecholamine production, particularly

during periods of high demand such as stress.[21][22]

Mitohormesis and Stress Response
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Recent research has identified N-acetyl-L-tyrosine as an intrinsic factor that triggers

mitohormesis, a biological response where low levels of mitochondrial stress induce a

protective effect.[23][24] Under stressful conditions, an increase in NALT levels can lead to a

transient and small increase in mitochondrial reactive oxygen species (ROS).[23] This, in turn,

activates a signaling cascade involving the transcription factor FoxO and Keap1, ultimately

leading to the increased expression of antioxidant enzymes and enhanced stress tolerance.[23]

[24]
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Experimental Workflow: In Vitro NALT Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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